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Compound of Interest

Compound Name: 3,3"-Azanediyldipropionic acid-d8

Cat. No.: B15140915

Technical Guide: 3,3'-Azanediyldipropionic acid-
d8

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the molecular properties and
applications of 3,3'-Azanediyldipropionic acid-d8, a deuterated form of 3,3'-iminodipropionic
acid. This isotopically labeled compound is a valuable tool in analytical and research settings,
particularly in studies requiring high-precision quantification.

Core Molecular Data

The fundamental quantitative data for 3,3'-Azanediyldipropionic acid-d8 are summarized in
the table below.
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Property Value

Molecular Formula CeH3DsNOa4
Molecular Weight 169.20 g/mol
Exact Mass 169.11902180 Da

3-[(2-carboxy-1,1,2,2-
IUPAC Name tetradeuterioethyl)amino]-2,2,3,3-

tetradeuteriopropanoic acid

Synthesis Overview

The synthesis of the non-deuterated parent compound, 3,3'-iminodipropionic acid, is typically
achieved through a Michael addition reaction. This involves the reaction of acrylic acid with
ammonia. For the deuterated isotopologue, 3,3'-Azanediyldipropionic acid-d8, a similar
synthetic strategy would be employed using deuterated precursors. One plausible route
involves the reaction of deuterated acrylic acid (acrylic acid-d4) with a deuterated ammonia
source or performing the reaction in a deuterated solvent under conditions that promote H-D
exchange at specific positions.

Application in Quantitative Analysis

Deuterated compounds such as 3,3'-Azanediyldipropionic acid-d8 are primarily utilized as
internal standards in quantitative mass spectrometry (MS) and nuclear magnetic resonance
(NMR) spectroscopy. In MS-based applications, the known concentration of the deuterated
standard allows for precise quantification of the non-deuterated analyte in complex biological
matrices. The mass shift due to deuterium labeling allows the standard to be distinguished from
the endogenous analyte while exhibiting nearly identical chemical and physical properties,
ensuring similar ionization efficiency and chromatographic retention times.

Experimental Workflow: Quantitative Mass Spectrometry

The following section details a typical experimental workflow for the use of 3,3'-
Azanediyldipropionic acid-d8 as an internal standard for the quantification of 3,3'-
iminodipropionic acid in a biological sample.
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A generalized workflow for a quantitative analysis using a deuterated internal standard is
depicted below.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15140915?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Sample Preparation

Reconstituted Extract

4 LC-MS/MVS Analysis )

( )
( )

- J

4 )

Data Processing

Geak Integration for Analyte and Internal Standarg

(Calculate Peak Area Ratic)
(Quantification using Calibration Curva

- J

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15140915?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

. )
A /

~N

opionate’Metabolism

ropionyl-CoA Carboxylase

)

ethylmalonyl-CoA M(tase

- J

Metabalic Fate

-

Click to download full resolution via product page

 To cite this document: BenchChem. [3,3'-Azanediyldipropionic acid-d8 molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15140915#3-3-azanediyldipropionic-acid-d8-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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